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Compound of Interest

Compound Name: 3-Chloro-5-hydroxybenzotrifluoride

Cat. No.: B1630778 Get Quote

Synthetic Strategy and Core Principles
The overall synthesis is achieved through two primary chemical transformations:

Diazotization: The conversion of the primary aromatic amine (3-Amino-5-

chlorobenzotrifluoride) into a diazonium salt using nitrous acid (in situ generated from

sodium nitrite and a strong mineral acid).

Hydrolysis: The displacement of the diazonium group (-N₂⁺) by a hydroxyl group (-OH)

through heating the aqueous diazonium salt solution, yielding the target phenol.

This approach is favored for its reliability and the availability of inexpensive starting materials.

The expertise in this procedure lies in the careful control of reaction conditions, particularly

temperature, to manage the stability of the highly reactive diazonium salt intermediate.

Reaction Workflow Diagram
The logical flow of the synthesis, from starting material to final product, is outlined below.
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PART 1: Diazotization

PART 2: Hydrolysis & Work-up

3-Amino-5-chlorobenzotrifluoride
in Sulfuric Acid

Diazonium Salt Formation
(0-5 °C)

Step 1a

Sodium Nitrite Solution
(NaNO₂)

Step 1b
(Slow Addition)

Aqueous Diazonium Salt

Intermediate Transfer

Thermal Hydrolysis
(Heating)

Step 2

Crude Product Mixture

N₂ Gas Evolution

Solvent Extraction
(e.g., Diethyl Ether)

Separation

Purification
(Distillation/Chromatography)

Isolation

Final Product:
3-Chloro-5-hydroxybenzotrifluoride

Purity >97%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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